Cas no 1154949-93-5 (3-(prop-2-yn-1-yl)carbamoylbenzoic acid)

• Product Name: 3-(prop-2-yn-1-yl)carbamoylbenzoic acid
• CAS No: 1154949-93-5
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 5690261
• PubChem ID: 43452640
• Update Time: 2025-06-12

3-(prop-2-yn-1-yl)carbamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(Prop-2-yn-1-yl)carbamoyl]benzoicacid
• EN300-197467
• 3-[(Prop-2-yn-1-yl)carbamoyl]benzoic acid
• 1154949-93-5
• Benzoic acid, 3-[(2-propyn-1-ylamino)carbonyl]-
• 3-(prop-2-yn-1-yl)carbamoylbenzoic acid

• Inchi： 1S/C11H9NO3/c1-2-6-12-10(13)8-4-3-5-9(7-8)11(14)15/h1,3-5,7H,6H2,(H,12,13)(H,14,15)
• InChI Key： HYNMPDIDEZHZDM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)O)C=1)NCC#C

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 434.4±30.0 °C(Predicted)
• pka: 3.90±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(prop-2-yn-1-yl)carbamoylbenzoic acid

Introduction to 3-(prop-2-yn-1-yl)carbamoylbenzoic acid (CAS No. 1154949-93-5)

3-(prop-2-yn-1-yl)carbamoylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1154949-93-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a benzoyl group conjugated with a propargyl moiety and a carbamoyl functional group, exhibits unique structural and chemical properties that make it a promising candidate for various applications, particularly in the development of bioactive molecules.

The molecular structure of 3-(prop-2-yn-1-yl)carbamoylbenzoic acid consists of a benzoic acid core substituted with a propargyl group at the 3-position and a carbamoyl moiety at the 1-position. This arrangement introduces both electrophilic and nucleophilic centers, enabling diverse chemical transformations and interactions with biological targets. The presence of the propargyl group, which contains a terminal alkyne functionality, allows for further derivatization through coupling reactions such as Sonogashira coupling, expanding its synthetic utility.

In recent years, 3-(prop-2-yn-1-yl)carbamoylbenzoic acid has been studied for its potential pharmacological activities. The benzoic acid scaffold is well-known for its role in various pharmaceuticals due to its ability to interact with biological receptors and enzymes. The carbamoyl group enhances the compound's solubility and bioavailability, while the propargyl group provides a handle for further chemical modifications. These features make it an attractive building block for designing novel therapeutic agents.

One of the most compelling aspects of 3-(prop-2-yn-1-yl)carbamoylbenzoic acid is its reported efficacy in inhibiting certain enzymes and receptors involved in inflammatory pathways. Studies have demonstrated that derivatives of this compound exhibit anti-inflammatory properties by modulating key signaling molecules such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of pro-inflammatory mediators like prostaglandins and leukotrienes, making them prime targets for therapeutic intervention.

Furthermore, research has highlighted the potential of 3-(prop-2-yn-1-yl)carbamoylbenzoic acid in addressing neurological disorders. The benzoyl group's ability to cross the blood-brain barrier suggests that it could be used to develop treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies indicate that this compound may interfere with pathological protein aggregation processes by inhibiting specific kinases and proteases involved in neurodegeneration.

The propargyl group in 3-(prop-2-yn-1-yl)carbamoylbenzoic acid also opens up possibilities for developing photoreactive probes and imaging agents. Alkyne-based compounds are widely used in bioconjugation techniques due to their high reactivity with azides via click chemistry. This property allows researchers to attach this compound to biomolecules or nanoparticles, facilitating targeted drug delivery and real-time imaging of biological processes.

From a synthetic chemistry perspective, 3-(prop-2-yn-1-yl)carbamoylbenzoic acid serves as an excellent intermediate for constructing more complex molecules. The presence of both the propargyl and carbamoyl functional groups provides multiple points for chemical modification, enabling the synthesis of libraries of derivatives with tailored pharmacological profiles. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying novel lead compounds.

The growing interest in 3-(prop-2-yn-1-yl)carbamoylbenzoic acid is also driven by its potential in material science applications. The unique electronic properties of the benzene ring combined with the alkyne functionality make this compound suitable for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are exploring its role as a building block for conjugated polymers that exhibit high charge carrier mobility.

In conclusion, 3-(prop-2-yn-1-yI)carbamoyIbenzocIc acIc (CAS No. 1154949 - 93 - 5) is a multifaceted compound with significant potential across multiple disciplines. Its structural features enable diverse biological activities, synthetic modifications, and material applications. As research continues to uncover new uses for this molecule, it is likely to play an increasingly important role in pharmaceutical development, biotechnology, and advanced materials science.